Cas no 1805262-35-4 (3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile
• CAS No: 1805262-35-4
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4803819
• Update Time: 2025-06-10

3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-6-4-5(2-3-12)7(8(10)11)9(13-6)14(15)16/h4,8H,2H2,1H3
• InChI Key： SUUQTYBALTUEHH-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(=CC=1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile (CAS No. 1805262-35-4)

3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile (CAS No. 1805262-35-4) is a specialized nitropyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a nitro group and an acetonitrile moiety, makes it a valuable building block for designing novel heterocyclic compounds with potential applications in drug discovery and crop protection.

The growing interest in 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which are critical factors in medicinal chemistry. The difluoromethyl group, in particular, is known to improve the lipophilicity and permeability of drug candidates, making this compound a subject of intense study in the development of next-generation therapeutics.

In the agrochemical sector, 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile is explored for its potential as a precursor to crop protection agents. The nitropyridine scaffold is frequently employed in the design of pesticides and herbicides, owing to its ability to interact with biological targets in pests and weeds. The compound's methoxy and nitro substituents further enhance its reactivity, enabling the creation of more efficient and environmentally friendly agrochemicals.

From a synthetic chemistry perspective, CAS No. 1805262-35-4 offers intriguing possibilities for catalytic transformations and multicomponent reactions. Its acetonitrile group can participate in cycloaddition reactions, while the nitro group facilitates nucleophilic substitutions. These properties make it a valuable tool for chemists working on complex molecule assembly and structure-activity relationship (SAR) studies.

The compound's relevance extends to material science, where its heterocyclic framework contributes to the development of functional materials. Researchers are investigating its potential in creating organic semiconductors and luminescent materials, leveraging the electron-withdrawing effects of the nitro and difluoromethyl groups. This interdisciplinary applicability underscores the importance of 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile in modern scientific research.

Quality control and analytical characterization of CAS No. 1805262-35-4 are critical for ensuring its efficacy in various applications. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the purity and structural integrity of this compound. These analytical methods are essential for meeting the stringent requirements of pharmaceutical and agrochemical industries.

As the demand for fluorinated compounds and nitrogen-containing heterocycles continues to rise, 3-(Difluoromethyl)-6-methoxy-2-nitropyridine-4-acetonitrile is poised to play a pivotal role in advancing scientific innovation. Its unique combination of functional groups and reactivity profiles makes it a cornerstone in the design of high-value chemicals for diverse industrial applications. Future research will likely explore its potential in targeted drug delivery and precision agriculture, further solidifying its position as a key player in applied chemistry.